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Compound of Interest

Compound Name: C3TD879

Cat. No.: B12368766

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and operational integrity. This
document provides essential guidance on the safe and compliant disposal of C3TD879, a
potent and selective Type | kinase inhibitor of Citron kinase (CITK).

While C3TD879 is shipped as a non-hazardous chemical, it is imperative for all laboratory
personnel to adhere to best practices for chemical waste management to ensure a safe
working environment and compliance with local and national regulations. The following
procedures are based on general safety protocols for research-grade chemicals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling C3TD879 are
equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose
) Safety glasses with side Protects eyes from splashes or
Eye Protection )
shields or goggles aerosols.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile) compound.

Protects skin and clothing from

Body Protection Laboratory coat o
contamination.

C3TD879 Disposal Workflow

The proper disposal of C3TD879, whether in solid form or in solution, should follow a structured

workflow to minimize risk and ensure regulatory compliance.
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[Step 1: Don Appropriate PPE)

Y

[Step 2: Segregate C3TD879 Waste

If solid If liquid

E‘Solid Waste (Unused compound, contaminated consumables) E_iquid Waste (Solutions containing C3TD87QD

[Step 3a: Package Solid Waste Step 3b: Package Liquid Waste)
[Step 4: Label Waste Containers]

Step 5: Store in Designated Waste Area

'

Step 6: Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of C3TD879 waste.
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Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling any waste materials, all personnel
must be wearing the appropriate PPE as detailed in the table above.

2. Waste Segregation: It is crucial to segregate C3TD879 waste from other laboratory waste
streams. Do not mix C3TD879 waste with general trash, sharps, or other chemical waste
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

3. Waste Packaging:
e Solid Waste:

o This includes unused or expired solid C3TD879, as well as contaminated consumables
such as weigh boats, pipette tips, and wipes.

o Place all solid waste into a designated, leak-proof, and clearly labeled solid chemical
waste container. It is good practice to double-bag solid waste in clear plastic bags before
placing it in the final container.

e Liquid Waste:
o This includes any solutions containing C3TD879.

o Collect all liquid waste in a designated, leak-proof, and shatter-resistant chemical waste
container. Ensure the container is compatible with the solvents used.

o Do not overfill liquid waste containers; a general rule is to fill to no more than 80% capacity
to allow for vapor expansion.

4. Labeling: All waste containers must be clearly and accurately labeled. The label should
include:

e The words "Hazardous Waste" or "Chemical Waste" as required by your institution.
e The full chemical name: "C3TD879".

¢ An accurate estimation of the concentration and quantity of C3TD879.
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e The names of all other chemical constituents in the container (e.g., solvents).
e The date the waste was first added to the container.
e The name and contact information of the generating laboratory or researcher.

5. Storage: Store sealed and labeled waste containers in a designated, secure, and well-
ventilated waste accumulation area. This area should be away from general laboratory traffic
and incompatible materials.

6. Disposal: Arrange for the collection and disposal of the C3TD879 waste through your
institution's EHS office or a licensed chemical waste disposal contractor. Never dispose of
C3TD879 down the drain or in the regular trash.

Spill Management Protocol

In the event of a spill, the following protocol should be initiated immediately.
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Gvacuate Immediate Area]
E\lotify Lab Supervisor and EHS]
Gon Appropriate PPE}

Gontain the Spill with Absorbent MateriaD

'

Collect Contaminated Material

'

Package as Hazardous Waste

[Clean and Decontaminate the Area
[Dispose of Waste via EHS]

Complete Spill Report

Click to download full resolution via product page

Caption: Protocol for managing a C3TD879 spill.
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Disclaimer: The information provided in this document is intended as a general guide. All
laboratory personnel are responsible for consulting their institution's specific safety and
disposal protocols and for complying with all applicable local, state, and federal regulations.

 To cite this document: BenchChem. [Proper Disposal of C3TD879: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368766#c3td879-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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